Cas no 892977-62-7 (2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892977-62-7
• MF: C₂₄H₂₂N₂O₃S
• MW: 418.508084774017
• CID: 5799098
• Update Time: 2025-10-30

2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxamide, 2-[(4-benzoylbenzoyl)amino]-4,5,6,7-tetrahydro-N-methyl-
• 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C24H22N2O3S/c1-25-23(29)20-18-9-5-6-10-19(18)30-24(20)26-22(28)17-13-11-16(12-14-17)21(27)15-7-3-2-4-8-15/h2-4,7-8,11-14H,5-6,9-10H2,1H3,(H,25,29)(H,26,28)
• InChI Key： SQOCIIHLTBJODP-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(C(=O)C3=CC=CC=C3)C=C1)S2

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 537.3±50.0 °C(Predicted)
• pka: 11.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892977-62-7)

2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 892977-62-7, represents a unique structural framework that combines elements of benzoyl, benzamido, and tetrahydrobenzothiophene moieties. Such a combination has been strategically explored for its potential pharmacological properties, particularly in the development of novel therapeutic agents.

The structural complexity of 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide makes it an intriguing candidate for further investigation. The presence of the benzoyl and benzamido groups suggests possible interactions with biological targets such as enzymes and receptors, while the tetrahydrobenzothiophene core is known for its role in various pharmacologically active compounds. This structural motif has been widely studied for its ability to modulate biological pathways relevant to diseases such as cancer and inflammation.

In recent years, there has been a surge in research focused on heterocyclic compounds derived from benzothiophene scaffolds due to their demonstrated biological activity. The tetrahydro-1-benzothiophene ring system is particularly noteworthy for its versatility in drug design. Researchers have leveraged this scaffold to develop molecules with enhanced binding affinity and selectivity for specific targets. The incorporation of the N-methyl group further modifies the electronic properties of the molecule, potentially influencing its pharmacokinetic profile and bioavailability.

One of the most compelling aspects of 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its potential as a lead compound for drug discovery. The benzoyl and benzamido functionalities are known to participate in hydrogen bonding interactions, which are crucial for establishing stable binding with biological macromolecules. This characteristic makes it an attractive candidate for designing inhibitors or modulators of enzyme activity. Furthermore, the tetrahydrobenzothiophene core is structurally related to several FDA-approved drugs, suggesting that this compound may exhibit similar or improved therapeutic efficacy.

The synthesis of 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the 4-benzoylbenzamido group necessitates precise control over reaction conditions to avoid side products that could compromise the integrity of the target molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon framework efficiently.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide with remarkable accuracy. Molecular docking studies have been conducted to evaluate its potential interactions with various protein targets. These studies have revealed promising binding affinities for enzymes involved in metabolic pathways relevant to neurological disorders and cardiovascular diseases. Such insights have guided experimental efforts toward optimizing the compound's pharmacological profile.

The pharmacological evaluation of 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has yielded intriguing results in preclinical models. Initial studies have demonstrated its ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. Additionally, the compound has shown potential in reducing oxidative stress in neuronal cells, making it a candidate for therapeutic intervention in neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse molecules for addressing unmet medical needs.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological data. In the case of 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, further derivatization may be necessary to enhance its pharmacokinetic properties or broaden its therapeutic scope. Strategies such as introducing fluorine atoms or altering substituents on the benzoyl group have been explored to improve metabolic stability and target engagement.

The role of computational tools in modern drug discovery cannot be overstated. High-throughput virtual screening has allowed researchers to rapidly assess large libraries of compounds for their potential biological activity. By integrating experimental data with computational predictions, 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been positioned as a promising candidate for further development through these innovative approaches.

In conclusion, 2-(4-benzoylbenzamido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892977-62-7) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Ongoing research efforts are expected to yield valuable insights into its mechanism of action and clinical utility. As our understanding of molecular interactions continues to evolve, this compound will serve as a cornerstone for developing next-generation therapeutics targeting complex diseases.